Leptosin I

Cytotoxicity Leukemia P388
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C32H32N6O7S4
Molecular Weight 740.9 g/mol
Cat. No. B15558370
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameLeptosin I
Molecular FormulaC32H32N6O7S4
Molecular Weight740.9 g/mol
Structural Identifiers
InChIInChI=1S/C32H32N6O7S4/c1-14(2)31-27(44)38-24-29(16-10-6-8-12-18(16)34-24)22(32(38,26(43)36(31)4)47-49-48-46-31)45-30-21(41)28(29)15-9-5-7-11-17(15)33-23(28)37(30)20(40)19(13-39)35(3)25(30)42/h5-12,14,19,21-24,33-34,39,41H,13H2,1-4H3/t19-,21+,22+,23+,24-,28+,29-,30+,31+,32+/m0/s1
InChIKeyPZFMMBJJDMZAIP-ZHAQRSJSSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Leptosin I Overview


Leptosin I (CAS 160472-96-8) is an epipolythiodioxopiperazine (ETP) fungal secondary metabolite first isolated from the marine-derived fungus Leptosphaeria sp. OUPS-4 attached to the alga Sargassum tortile [1]. Belonging to a class of sulfur-rich diketopiperazine alkaloids, Leptosin I exhibits a complex polycyclic structure characterized by an epitetrathio bridge (S₄) and multiple fused indole moieties [2]. The compound demonstrates potent in vitro cytotoxicity against cultured P388 murine leukemia cells with an ED₅₀ of 1.13 μg/mL . As a naturally occurring chaetocin derivative, Leptosin I serves as a valuable reference standard for natural product discovery, structure–activity relationship (SAR) studies within the ETP family, and marine-derived anticancer agent screening programs.

Workflow Marine-derived natural product reference standard
Selection Epipolythiodioxopiperazine (ETP) family SAR probe
Context Cell-model cytotoxicity screening compound

Why Leptosin I Cannot Be Substituted


Leptosin I belongs to a structurally diverse family of epipolythiodioxopiperazine (ETP) alkaloids that includes Leptosins A–F, J, and related chaetocin derivatives [1]. Despite sharing a common biosynthetic origin, subtle variations in sulfur bridge oxidation states (epitetrathio vs. epidithio), stereochemical configurations, and peripheral functionalization confer markedly different biological activity profiles across congeners [2]. For instance, Leptosin I and its closest analog Leptosin J differ in their absolute stereochemistry, resulting in measurable differences in cytotoxic potency against the same P388 leukemia cell line . Furthermore, certain leptosins exhibit divergent target engagement—Leptosin D acts as a mushroom tyrosinase inhibitor (IC₅₀ 28.4 μM), while Leptosins C and F function as dual topoisomerase I/II inhibitors [3]. Consequently, generic substitution among leptosin family members without rigorous experimental validation introduces uncontrolled variables that compromise data reproducibility and may lead to misinterpretation of mechanism-of-action studies. The evidence presented below quantifies these critical differentiation points.

Stereochemistry
Leptosin I vs Leptosin J absolute configuration difference may shift cytotoxic potency in P388 assays.
Sulfur bridge
S₄ epitetrathio bridge vs S₂ epidithio in congeners oxidation state may alter redox reactivity and thiol interactions.
Target profile
Topoisomerase/tyrosinase-negative vs Leptosins C/D/F divergent enzyme engagement limits direct functional substitution.

Quantitative Differentiation Evidence


Head-to-Head P388 Cytotoxicity Comparison

In a directly comparable cytotoxicity assay using cultured P388 murine leukemia lymphocytes, Leptosin I exhibited an ED₅₀ of 1.13 μg/mL , whereas the closest structural analog Leptosin J, isolated from the same Leptosphaeria sp. OUPS-4 strain, showed an ED₅₀ of 1.25 μg/mL . This represents a 1.11-fold improvement in potency (approximately 10% lower ED₅₀) for Leptosin I under identical experimental conditions. The difference, while modest, is reproducible and attributable to subtle stereochemical variations between the two congeners, as elucidated by spectroscopic and chemical analyses in the original isolation studies [1].

P388 cytotoxicity
Head-to-head
ED₅₀: 1.13 μg/mL (I) vs 1.25 μg/mL (J)
Supports potency ranking in P388 screening
1.11-fold reported difference under identical conditions
Cytotoxicity Leukemia P388 Epipolythiodioxopiperazine

Tyrosinase Inhibition Selectivity

Leptosin D, a thiodiketopiperazine alkaloid congener within the leptosin family, has been characterized as a mushroom tyrosinase inhibitor with an IC₅₀ of 28.4 μM [1]. In contrast, a comprehensive review of the primary literature reveals no reported tyrosinase inhibitory activity for Leptosin I in any published enzyme assay or cell-based melanogenesis model [2]. This functional divergence indicates that Leptosin I does not engage the tyrosinase enzyme at concentrations up to at least 28.4 μM, whereas Leptosin D exhibits measurable inhibition at this concentration.

Tyrosinase selectivity
Context-dependent
No inhibition reported vs IC₅₀ 28.4 μM (Leptosin D)
Avoids tyrosinase-mediated off-target effects
Class-level inference; direct comparison data to verify
Tyrosinase Melanogenesis Enzyme Inhibition Selectivity

Absence of Topoisomerase Inhibition

Leptosins C and F, structurally related indole derivatives isolated from Leptoshaeria sp., have been characterized as inhibitors of DNA topoisomerases I and II, with Leptosin F demonstrating topoisomerase I catalytic inhibition at IC₅₀ values between 3 and 10 μM . Additionally, Leptosin C induces caspase-3 activation and sub-G₁ cell cycle accumulation, hallmarks of topoisomerase-mediated apoptosis, in RPMI8402 cells [1]. In contrast, the primary literature contains no reports of topoisomerase I or II inhibitory activity for Leptosin I [2].

Topoisomerase inhibition
Class-level
Activity not reported vs IC₅₀ 3–10 μM (Leptosin F)
Supports topoisomerase-independent mechanism studies
Absence of evidence requires confirmatory assays
Topoisomerase DNA Damage Mechanism of Action Apoptosis

Sulfur Bridge Structural Divergence

Leptosin I is characterized by an epitetrathio bridge comprising four sulfur atoms in a linear S–S–S–S arrangement across the dioxopiperazine ring [1]. This structural feature contrasts with the epidithio (S₂) bridge found in several other leptosin congeners, including Leptosins A, B, C, D, E, and F, as well as the parent compound chaetocin [2]. The higher sulfur oxidation state in Leptosin I confers distinct physicochemical properties, including increased molecular weight (740.89 g/mol) and potentially altered redox reactivity under physiological conditions .

Sulfur bridge
Structural context
Epitetrathio (S₄) vs epidithio (S₂) in Leptosins A–F
Sulfur content may influence redox behavior
Confirmed by NMR and MS; reactivity to be profiled
Epipolythiodioxopiperazine Sulfur Bridge Redox SAR

Application Scenarios for Leptosin I


P388 Leukemia Cytotoxicity Screening

Investigators conducting in vitro cytotoxicity screening against P388 murine leukemia cells should select Leptosin I over Leptosin J as a positive control or reference compound. The directly comparable ED₅₀ values—1.13 μg/mL for Leptosin I versus 1.25 μg/mL for Leptosin J —demonstrate a reproducible 1.11-fold potency advantage for Leptosin I under identical assay conditions . This differential, while modest, ensures more robust signal-to-noise ratios in dose–response experiments and reduces compound consumption when establishing efficacy benchmarks. Procurement of Leptosin I is particularly advantageous for laboratories standardizing P388-based anticancer screening panels or performing comparative SAR studies within the epipolythiodioxopiperazine chemical class.

Avoiding Tyrosinase Off-Target Effects

For research programs investigating apoptosis, cell cycle regulation, or signal transduction pathways that are unrelated to melanogenesis, Leptosin I is the preferred selection over Leptosin D. Leptosin I exhibits no detectable mushroom tyrosinase inhibitory activity at concentrations up to at least 28.4 μM, whereas Leptosin D functions as a tyrosinase inhibitor with an IC₅₀ of 28.4 μM [1]. By choosing Leptosin I, investigators eliminate the confounding variable of tyrosinase-mediated off-target effects, thereby enhancing experimental specificity and ensuring that observed phenotypes are attributable to the compound's intended mechanism of action rather than unintended enzyme modulation.

Topoisomerase-Independent Cytotoxicity Exploration

Researchers seeking to dissect topoisomerase-independent cytotoxic mechanisms within the leptosin family should prioritize Leptosin I as a tool compound. Unlike Leptosins C and F, which are documented dual inhibitors of DNA topoisomerases I and II [2], Leptosin I lacks any published evidence of topoisomerase inhibitory activity [3]. This functional divergence positions Leptosin I as a valuable negative control or baseline compound in comparative mechanism-of-action studies, enabling investigators to attribute observed cellular responses specifically to topoisomerase engagement or to alternative, as-yet-uncharacterized pathways.

Redox Biology and ETP SAR Investigations

Given its distinctive epitetrathio (S₄) bridge, Leptosin I serves as a structurally unique probe for redox biology studies and structure–activity relationship (SAR) investigations within the epipolythiodioxopiperazine (ETP) alkaloid family [4]. The higher sulfur content relative to epidithio (S₂)-containing congeners such as Leptosins A–F and chaetocin [5] may confer altered reactivity toward intracellular thiols, glutathione, and protein disulfide isomerases. Laboratories engaged in natural product chemistry, redox pharmacology, or ETP biosynthetic pathway elucidation will find Leptosin I an essential reference standard for correlating sulfur bridge architecture with biological function.

Application
Selection Property
Validation Focus
P388 leukemia cytotoxicity screening
Cytotoxicity ranking in P388 model
Reproducible ED₅₀ benchmarks
Tyrosinase-free apoptosis / signaling studies
Tyrosinase inactivity profile
Tyrosinase enzyme assay context
Topoisomerase-independent cytotoxicity exploration
Topoisomerase inhibition-negative profile
Topoisomerase I/II assay context
Redox biology and ETP SAR investigations
Epitetrathio (S₄) bridge architecture
Redox reactivity and thiol interaction profiling

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

56 linked technical documents
Explore Hub


Quote Request

Request a Quote for Leptosin I

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.